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Compound of Interest

Compound Name:
5-Bromo-2-methoxy-4-methyl-3-

nitropyridine

Cat. No.: B584128 Get Quote

Technical Guide: 5-Bromo-2-methoxy-4-methyl-
3-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of the physical and chemical

characteristics of 5-Bromo-2-methoxy-4-methyl-3-nitropyridine. It is a highly functionalized

pyridine derivative of significant interest in medicinal chemistry and organic synthesis, serving

as a versatile intermediate for the creation of more complex molecules.[1][2] This guide

includes a summary of its physical properties, detailed experimental protocols for its synthesis,

and conceptual diagrams illustrating its chemical reactivity and characterization workflow.

Physical and Chemical Properties
5-Bromo-2-methoxy-4-methyl-3-nitropyridine is typically available as an off-white to light

yellow solid powder.[2][3][4] Key quantitative data regarding its properties are summarized

below for easy reference.

Table 1: General and Physical Properties
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Property Value Source(s)

Appearance
Off-white to yellow

powder/solid
[2][3][4]

Melting Point 72-78 °C [2]

Flash Point 136.9 °C [4]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate
[4][5]

Storage Conditions
Store at 0-8 °C; Inert

atmosphere
[2][5]

Table 2: Chemical Identifiers and Molecular Data
Property Value Source(s)

CAS Number 884495-14-1 [1][3]

Molecular Formula C₇H₇BrN₂O₃ [2][6]

Molecular Weight 247.05 g/mol

Purity ≥ 96-99% (HPLC) [2][5][6]

InChI Key
BGDKJBCVNNWITN-

UHFFFAOYSA-N
[1][6]

Table 3: Spectroscopic Data
Type Data Source(s)

¹H NMR (400 MHz, DMSO-d6)
δ 8.25 (s, 1H), 3.94 (s, 3H),

2.29 (s, 3H)
[3]

Experimental Protocols
Synthesis via Electrophilic Bromination
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The most common route for synthesizing 5-Bromo-2-methoxy-4-methyl-3-nitropyridine is

through the electrophilic bromination of its precursor, 2-methoxy-4-methyl-3-nitropyridine.[1]

Materials:

2-methoxy-4-methyl-3-nitropyridine (1.49 mol)

Acetic acid (1.5 L)

Sodium acetate (5.37 mol)

Bromine (Br₂) (4.00 mol)

10% aqueous Sodium Sulfite (Na₂SO₃) solution (1.5 L)

Saturated aqueous Sodium Sulfite (Na₂SO₃) solution (1.5 L)

Water

Procedure:

Dissolve 2-methoxy-4-methyl-3-nitropyridine (250 g, 1.49 mol) in acetic acid (1.5 L) at room

temperature with stirring.[3]

Slowly add sodium acetate (365 g, 5.37 mol) to the solution.[3]

Add bromine (639 g, 4.00 mol) dropwise to the stirring solution. The addition should be

controlled to take less than 30 minutes.[3]

After the addition is complete, heat the reaction mixture to 80 °C for 12 hours.[3][4] The

reaction progress can be monitored using thin-layer chromatography (TLC).[3][4]

Once the reaction is complete, cool the mixture to 0 °C.[3]

Quench the reaction by the sequential addition of a 10% aqueous Na₂SO₃ solution (1.5 L)

and a saturated aqueous Na₂SO₃ solution (1.5 L).[3][4]

Collect the resulting solid product by filtration.[3][4]
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Wash the solid with water and dry it under reduced pressure to yield 5-bromo-2-methoxy-4-
methyl-3-nitropyridine as a light yellow solid (yield: 82.2%).[3][4]

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-Bromo-2-methoxy-4-
methyl-3-nitropyridine.
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Caption: Workflow for the synthesis of the target compound.
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Key Reactivity Pathways
The functional groups on the pyridine ring allow for several key transformations, making it a

valuable synthetic intermediate.[1] The electron-withdrawing nitro group, in particular, activates

the ring for nucleophilic attack.[1]

Potential Chemical Transformations

Resulting Products

5-Bromo-2-methoxy-4-methyl-3-nitropyridine

Reduction of Nitro Group

 e.g., H2, Pd/C 

Oxidation of Methyl Group

 e.g., KMnO4 

Nucleophilic Substitution

 e.g., Nu- 

5-bromo-2-methoxy-4-methylpyridin-3-amine 5-bromo-2-methoxy-3-nitroisonicotinic acid Substituted Pyridine Derivatives

Click to download full resolution via product page

Caption: Conceptual diagram of key chemical transformations.

Applications in Research and Development
5-Bromo-2-methoxy-4-methyl-3-nitropyridine is a crucial building block in the synthesis of

pharmaceuticals and agrochemicals.[2] Its structure is integral to modifying biological activity,

making it a compound of interest in drug discovery programs, particularly for developing anti-

cancer and anti-inflammatory agents.[2] The compound's reactivity also lends itself to the

synthesis of advanced materials, dyes, and pigments.[2] For instance, it has been investigated

for its potential anticancer activity by binding to bromodomains, which are involved in regulating

cell division and DNA repair.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b584128?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b584128
https://www.benchchem.com/product/b584128
https://www.chemimpex.com/products/29863
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11012650.htm
https://www.chembk.com/en/chem/5-Bromo-2-methoxy-4-methyl-3-nitropyridine
https://www.chemicalbook.com/manufacturers-india/5-bromo-2-methoxy-4-methyl-3-nitropyridine.htm
https://www.chemicalbook.com/manufacturers-india/5-bromo-2-methoxy-4-methyl-3-nitropyridine.htm
https://cymitquimica.com/products/IN-DA004EM6/884495-14-1/5-bromo-2-methoxy-4-methyl-3-nitropyridine/
https://www.benchchem.com/product/b584128#5-bromo-2-methoxy-4-methyl-3-nitropyridine-physical-characteristics
https://www.benchchem.com/product/b584128#5-bromo-2-methoxy-4-methyl-3-nitropyridine-physical-characteristics
https://www.benchchem.com/product/b584128#5-bromo-2-methoxy-4-methyl-3-nitropyridine-physical-characteristics
https://www.benchchem.com/product/b584128#5-bromo-2-methoxy-4-methyl-3-nitropyridine-physical-characteristics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b584128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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